4-chloro-5-nitro-3H-pyrrolo[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-5-nitro-3H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C6H3ClN4O2/c7-5-4-3(11(12)13)1-8-6(4)10-2-9-5/h1-2H,(H,8,9,10)
• InChI Key: FTYXRILYMGQZIW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(NC=NC2=N1)Cl)[N+](=O)[O-]
• Molecular Formula: C6H3ClN4O2
• Molecular Weight: 198.57 g/mol

Description

4-chloro-5-nitro-3H-pyrrolo[2,3-d]pyrimidine is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Chemical Reactions Analysis

4-chloro-5-nitro-3H-pyrrolo[2,3-d]pyrimidine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

4-chloro-5-nitro-3H-pyrrolo[2,3-d]pyrimidine has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be used in studies involving enzyme interactions and metabolic pathways. In medicine, this compound could be explored for its potential therapeutic effects. In industry, it may be used in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 4-chloro-5-nitro-3H-pyrrolo[2,3-d]pyrimidine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

4-chloro-5-nitro-3H-pyrrolo[2,3-d]pyrimidine can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can be based on various parameters such as reactivity, stability, and biological activity. Some similar compounds include CID 63015 and CID 63014, which share structural similarities but may differ in their specific properties and applications .